Cas no 94067-39-7 (4-(Diphenylmethyl)-1-nitrosopiperidine)

4-(Diphenylmethyl)-1-nitrosopiperidine is a nitrosamine derivative characterized by its diphenylmethyl-substituted piperidine structure. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as an intermediate in the development of bioactive molecules. The nitrosamine functional group lends reactivity for further chemical modifications, while the diphenylmethyl moiety enhances steric and electronic properties, influencing selectivity in synthetic pathways. Its well-defined structure allows for precise control in reactions, making it valuable for specialized applications. Careful handling is required due to the potential hazards associated with nitrosamine compounds. Suitable for controlled laboratory use under appropriate safety protocols.

4-(Diphenylmethyl)-1-nitrosopiperidine structure

94067-39-7 structure

Product name:4-(Diphenylmethyl)-1-nitrosopiperidine

CAS No:94067-39-7

MF:C₁₈H₂₀N₂O

MW:280.36

CID:4762006

4-(Diphenylmethyl)-1-nitrosopiperidine Chemical and Physical Properties

Names and Identifiers

- Piperidine, 4-(diphenylmethyl)-1-nitroso-
- 4-(Diphenylmethyl)-1-nitrosopiperidine
- Inchi： 1S/C18H20N2O/c21-19-20-13-11-17(12-14-20)18(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-10,17-18H,11-14H2
- InChI Key： HTRHCZYJYNZDLQ-UHFFFAOYSA-N
- SMILES： N1(N=O)CCC(C(C2=CC=CC=C2)C2=CC=CC=C2)CC1

4-(Diphenylmethyl)-1-nitrosopiperidine Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
TRC	D940000-25mg	4-(Diphenylmethyl)-1-nitrosopiperidine	94067-39-7	25mg	$ 181.00	2023-09-07
TRC	D940000-100mg	4-(Diphenylmethyl)-1-nitrosopiperidine	94067-39-7	100mg	$ 662.00	2023-09-07
TRC	D940000-250mg	4-(Diphenylmethyl)-1-nitrosopiperidine	94067-39-7	250mg	$ 1466.00	2023-09-07

4-(Diphenylmethyl)-1-nitrosopiperidine Related Literature

1. Base catalyzed sustainable synthesis of phenyl esters from carboxylic acids using diphenyl carbonate†

Oliver Kreye,Michael A. R. Meier RSC Adv., 2015,5, 53155-53160
2. Base-induced reversible H2 addition to a single Sn(ii) centre†

Roland C. Turnell-Ritson,Joshua S. Sapsford,Robert T. Cooper,Stella S. Lee,Tamás Földes,Patricia A. Hunt,Imre Pápai,Andrew E. Ashley Chem. Sci., 2018,9, 8716-8722
3. Bromoperoxidase mimic as catalysts for oxidative bromination—synthesis, structures and properties of the diversified oxidation state of vanadium(iii, iv and v) complexes with pincer N-heterocycle ligands†

Chen Chen,Qiao Sun,Dong-Xue Ren,Rui Zhang,Feng-Ying Bai,Yong-Heng Xing,Zhan Shi CrystEngComm, 2013,15, 5561-5573
4. Captured at last: a catalyst–substrate adduct and a Rh-dihydride solvate in the asymmetric hydrogenation by a Rh-monophosphine catalyst†

Ilya D. Gridnev,Elisabetta Alberico,Serafino Gladiali Chem. Commun., 2012,48, 2186-2188
5. Changes in the hierarchical protein polymer structure: urea and temperature effects on wheat gluten films†

Ramune Kuktaite,Tomás S. Plivelic,Hasan Türe,Mikael S. Hedenqvist,Mikael Gällstedt,Salla Marttila,Eva Johansson RSC Adv., 2012,2, 11908-11914

Additional information on 4-(Diphenylmethyl)-1-nitrosopiperidine

Recent Advances in the Study of 4-(Diphenylmethyl)-1-nitrosopiperidine (CAS: 94067-39-7)

4-(Diphenylmethyl)-1-nitrosopiperidine (CAS: 94067-39-7) is a nitrosamine compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. Nitrosamines are known for their diverse biological activities, including carcinogenic properties, but also for their utility in drug design and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have explored the synthetic pathways for 4-(Diphenylmethyl)-1-nitrosopiperidine, with an emphasis on optimizing yield and purity. Advances in catalytic methods and green chemistry approaches have been particularly noteworthy, offering more efficient and environmentally friendly routes to its production. These developments are critical for scaling up synthesis for potential industrial applications.

In terms of biological activity, 4-(Diphenylmethyl)-1-nitrosopiperidine has been investigated for its role in modulating various cellular pathways. Preliminary in vitro studies suggest that this compound may interact with specific protein targets involved in inflammation and oxidative stress. However, further validation is required to confirm these findings and elucidate the underlying mechanisms.

One of the most promising areas of research involves the potential use of 4-(Diphenylmethyl)-1-nitrosopiperidine as a precursor for novel drug candidates. Its unique chemical structure makes it a valuable scaffold for the development of small-molecule inhibitors or activators of key biological processes. Recent computational modeling studies have identified several derivatives with enhanced binding affinity and selectivity, paving the way for future preclinical testing.

Despite these advances, challenges remain in fully understanding the safety profile of 4-(Diphenylmethyl)-1-nitrosopiperidine. Given the known carcinogenic risks associated with nitrosamines, rigorous toxicological studies are essential to assess its suitability for therapeutic use. Ongoing research is focused on mitigating these risks through structural modifications and formulation strategies.

In conclusion, 4-(Diphenylmethyl)-1-nitrosopiperidine represents a compound of significant interest in the field of chemical biology and drug discovery. While its potential applications are promising, further research is needed to address safety concerns and optimize its pharmacological properties. The continued exploration of this compound and its derivatives may yield valuable insights and novel therapeutic agents in the years to come.